Cas no 1797859-64-3 (5-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-1,2-dihydropyridin-2-one)

• Product Name: 5-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-1,2-dihydropyridin-2-one
• CAS No: 1797859-64-3
• MF: C₁₄H₂₁N₃O₂S
• MW: 295.400441884995
• CID: 5372421
• Update Time: 2025-05-20

5-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 5-[[3-[(dimethylamino)methyl]tetrahydro-1,4-thiazepin-4(5H)-yl]carbonyl]-
• 5-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-1,2-dihydropyridin-2-one

• Inchi： 1S/C14H21N3O2S/c1-16(2)9-12-10-20-7-3-6-17(12)14(19)11-4-5-13(18)15-8-11/h4-5,8,12H,3,6-7,9-10H2,1-2H3,(H,15,18)
• InChI Key： NSJMINBXRWPJRT-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(C(N2CCCSCC2CN(C)C)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 5-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-1,2-dihydropyridin-2-one

Introduction to 5-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-1,2-dihydropyridin-2-one and Its Significance in Modern Chemical Biology

Compounds with the CAS number 1797859-64-3 represent a fascinating class of molecules that have garnered significant attention in the field of chemical biology and pharmaceutical research. The compound 5-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-1,2-dihydropyridin-2-one is a particularly intriguing example, characterized by its complex structural framework and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical properties, synthetic pathways, and most notably, its role in contemporary research and development.

The molecular structure of 5-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-1,2-dihydropyridin-2-one is notable for its integration of multiple pharmacophoric elements. The presence of a dihydropyridine core is immediately striking, as this moiety is well-known for its role in calcium channel modulation and has been extensively utilized in the development of antihypertensive agents. Additionally, the incorporation of a thiazepane ring introduces further complexity, offering potential interactions with various biological targets. The dimethylamino group attached to the thiazepane ring not only influences the electronic properties of the molecule but also suggests possible interactions with proteins and enzymes through hydrogen bonding or ionic interactions.

In recent years, there has been a surge in interest regarding the development of novel heterocyclic compounds that exhibit significant biological activity. The combination of a dihydropyridine and thiazepane scaffold in 5-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-1,2-dihydropyridin-2-one positions it as a promising candidate for further investigation. Specifically, the dihydropyridine moiety has been extensively studied for its ability to modulate calcium channels, which are critical in various physiological processes including cardiovascular function. The thiazepane ring, on the other hand, has shown potential in interacting with enzymes such as carbonic anhydrase and has been explored for its antimicrobial properties.

The synthesis of 5-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-1,2-dihydropyridin-2-one involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The construction of the dihydropyridine core typically involves condensation reactions followed by cyclization steps. The introduction of the thiazepane ring often requires more sophisticated methodologies, such as cyclization reactions involving sulfur-containing intermediates. The presence of the dimethylamino group necessitates careful handling to avoid unwanted side reactions. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, which is crucial for both academic research and industrial applications.

The biological activity of 5-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-1,2-dihydropyridin-2-one has been a subject of intense investigation. Preclinical studies have suggested that this compound may exhibit a range of pharmacological effects depending on the specific context. For instance, preliminary data indicate that it may have potential applications in cardiovascular disease management due to its ability to modulate calcium channels. Additionally, interactions with other biological targets such as enzymes and receptors have been explored. These findings are particularly exciting given the increasing demand for drugs that can address multiple physiological pathways simultaneously.

In the context of drug discovery and development, the integration of computational methods has significantly enhanced our ability to predict and understand the behavior of complex molecules like 5-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-1,2-dihydropyridin-2-one. Molecular modeling techniques allow researchers to visualize potential interactions between this compound and biological targets at an atomic level. This approach not only accelerates the identification of lead compounds but also provides valuable insights into their mechanisms of action. Furthermore, computational studies have been instrumental in optimizing synthetic routes and predicting metabolic stability.

The impact of these findings extends beyond academic research into practical applications. For instance, companies specializing in pharmaceuticals are increasingly leveraging advanced computational tools to identify novel drug candidates. The case of 5-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-1,2-dihydropyridin-2-one exemplifies how interdisciplinary approaches can lead to significant breakthroughs. By combining expertise in organic chemistry with insights from computational biology and pharmacology, researchers are able to develop compounds with tailored properties that address unmet medical needs.

The future prospects for this compound are promising given its unique structural features and potential biological activities. Ongoing research aims to further elucidate its mechanisms of action and explore new therapeutic applications. Additionally, efforts are underway to optimize synthetic methodologies for large-scale production. As our understanding of complex molecular interactions continues to grow, compounds like 5-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-1,2-dihydropyridin-2-one are poised to play a crucial role in advancing medical science.